Cas no 1825682-66-3 (2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile)
2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile
-
- Inchi: 1S/C11H15N3O2/c1-2-4-13(5-3-12)10-11(15)14-6-8-16-9-7-14/h1H,4-10H2
- InChI Key: LHOLXKSBYBAJAM-UHFFFAOYSA-N
- SMILES: C(#N)CN(CC(N1CCOCC1)=O)CC#C
Experimental Properties
- Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 451.6±45.0 °C(Predicted)
- pka: 0.48±0.50(Predicted)
2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26623227-0.05g |
2-{[2-(morpholin-4-yl)-2-oxoethyl](prop-2-yn-1-yl)amino}acetonitrile |
1825682-66-3 | 90% | 0.05g |
$212.0 | 2023-07-09 |
2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile
Introduction to 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile (CAS No. 1825682-66-3)
2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile (CAS No. 1825682-66-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of acetonitrile with a morpholine and propynyl functional group, which endows it with a range of interesting chemical and biological properties.
The molecular structure of 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile is characterized by a central acetonitrile moiety linked to a propynyl group and a morpholine ring. The presence of these functional groups imparts the compound with high reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, which are crucial factors in drug development.
Recent research has focused on the potential therapeutic applications of 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile. Studies have shown that this compound exhibits significant activity against various bacterial strains, making it a promising candidate for the development of new antibiotics. Additionally, preliminary data suggest that it may have antiviral properties, which could be particularly valuable in the context of emerging viral threats.
In the realm of cancer research, 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. These findings have sparked interest in further exploring its mechanisms of action and potential clinical applications.
The synthesis of 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile has been optimized through various methods, including microwave-assisted synthesis and transition metal-catalyzed reactions. These approaches have not only improved the yield and purity of the compound but also reduced the environmental impact of its production. The ability to synthesize this compound efficiently is crucial for advancing its development as a therapeutic agent.
In addition to its therapeutic potential, 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile has also been studied for its use in chemical biology. Its unique structure makes it an excellent tool for probing biological systems and understanding the interactions between small molecules and biomolecules. Researchers have used this compound to investigate protein-protein interactions, enzyme inhibition, and other fundamental biological processes.
The safety profile of 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, 2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile (CAS No. 1825682-66-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medical science.
1825682-66-3 (2-[[2-(4-Morpholinyl)-2-oxoethyl]-2-propyn-1-ylamino]acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)